Cas no 101843-86-1 (b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16,25-dihydroxy-6-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-,4-acetate (9CI))

• Product Name: b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16,25-dihydroxy-6-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-,4-acetate (9CI)
• CAS No: 101843-86-1
• MF: C₄₈H₇₈O₁₈
• MW: 943.122137546539
• CID: 191818
• PubChem ID: 127985
• Update Time: 2025-04-19

b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16,25-dihydroxy-6-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-,4-acetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16,25-dihydroxy-6-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-,4-acetate (9CI)
• astrasieversianin XI
• Astrasieversianin ξ
• b-D-Xylopyranoside, (3b,6a,16b,20R,24S)-20,24-epoxy-16,25-dihydroxy-6-(b-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl2-O-(6-de
• (5xi,6beta,8xi,9xi,16alpha,20R,24S)-3-{[4-O-acetyl-2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-xylopyranosyl]oxy}-16,25-dihydroxy-20,24-epoxy-9,19-cyclolanostan-6-yl beta-D-xylopyranoside
• Asn-XI
• beta-D-Xylopyranoside, (3beta,6alpha,16beta,24S)-20,24-epoxy-16,25-dihydroxy-6-(beta-D-xylopyranosyloxy)-9,19-cyclolanostan-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-, 4-acetate
• 101843-86-1
• [(3R,4S,5R,6S)-4-hydroxy-6-[[(3R,9R,12S,14R,15R,16R)-14-hydroxy-15-[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-7,7,12,16-tetramethyl-9-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] acetate

• Inchi： 1S/C48H78O18/c1-21-30(52)33(55)35(57)40(61-21)65-36-32(54)26(62-22(2)49)19-60-41(36)64-28-11-13-48-20-47(48)15-14-44(7)37(46(9)12-10-29(66-46)43(5,6)58)23(50)17-45(44,8)27(47)16-25(38(48)42(28,3)4)63-39-34(56)31(53)24(51)18-59-39/h21,23-41,50-58H,10-20H2,1-9H3/t21-,23+,24+,25+,26+,27?,28?,29-,30-,31-,32-,33+,34+,35+,36+,37-,38?,39-,40-,41-,44+,45-,46+,47?,48+/m0/s1
• InChI Key： ANUFIKIFSCIVQK-YUGLHUJHSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@@H]1CC2[C@]3(C)C[C@H]([C@H]([C@@]4(C)CC[C@@H](C(C)(C)O)O4)[C@@]3(C)CCC32C[C@]23CCC(C(C)(C)C21)O[C@H]1[C@@H]([C@H]([C@@H](CO1)OC(C)=O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O

Computed Properties

• Exact Mass: 942.51894
• Monoisotopic Mass: 942.51881563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 66
• Rotatable Bond Count: 10
• Complexity: 1820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 273Ų

Experimental Properties

• PSA: 272.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides